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Compound of Interest

Compound Name: Cobalt-57

Cat. No.: B224739 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when working with radioactive materials like Cobalt-57.

This guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans, to foster a culture of safety and build deep trust in your

laboratory practices.

Personal Protective Equipment (PPE): Your First Line of
Defense
When handling Cobalt-57, specific personal protective equipment is mandatory to minimize

external exposure and prevent contamination. The minimum required PPE includes:

Disposable Gloves: Nitrile or latex gloves should be worn at all times and changed

frequently, especially when moving from a radioactive work area to a clean area.[1] To

protect the wrists, consider wearing long gloves or securing lab coat sleeves over the gloves.

[1]

Lab Coats: A full-length lab coat, worn closed with the sleeves rolled down, is required.[1]

Safety Glasses or Goggles: Eye protection is crucial to shield against potential splashes of

radioactive solutions.[1][2][3][4]

Closed-Toed Shoes: Never wear sandals or open-toed shoes in a laboratory where

radioactive materials are handled.[1]
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For procedures with a higher risk of airborne contamination, additional respiratory protection

may be necessary and should be conducted within a certified fume hood or biological safety

cabinet.[2][5][6]

Dosimetry and Monitoring: Quantifying Your Exposure
To ensure occupational exposure to radiation is As Low As Reasonably Achievable (ALARA),

consistent monitoring is essential.[2][7][8]

Dosimetry Badges: Body and ring badges are required when handling Cobalt-57 to measure

whole-body and extremity doses.[2][4][7] Ring badges should be worn under gloves to

prevent contamination.[1]

Bioassays: Urine assays may be required to assess internal exposure in the event of a

suspected intake or significant contamination incident.[2][3][4][7]

Surveys: Regular contamination surveys of the work area, hands, and clothing should be

performed with a suitable survey meter, such as a Geiger-Mueller detector or a low-energy

gamma detector, both during and after handling Cobalt-57.[2][4][6][7]

Quantitative Safety Data for Cobalt-57
The following tables summarize key quantitative data for the safe handling and management of

Cobalt-57.

Radiological Data Value

Physical Half-Life 270.9 days[2][3]

Primary Emissions Gamma and X-rays[2][7]

Gamma Ray Energies 122 keV (86%), 136 keV (11%), 14 keV (9%)[9]

Gamma Ray Dose Rate Constant 41 µSv/h/GBq at 1 m[9]

Annual Limit on Intake (Ingestion) 95 MBq[9]

Annual Limit on Intake (Inhalation) 21 MBq[9]
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Shielding Requirements Material Thickness

Half-Value Layer (HVL) Lead (Pb) < 1 mm[2][9]

Tenth-Value Layer (TVL) Lead (Pb) 1 mm[2]

Recommended Shielding Lead (Pb)
1 mm to reduce dose rate to <

2 mR/hr[7]

Standard Operating Procedure for Handling Cobalt-
57
This protocol outlines the step-by-step methodology for the safe handling of Cobalt-57 in a

laboratory setting.

1. Preparation:

Designate a specific work area for handling Cobalt-57. Clearly mark this area with "Caution:
Radioactive Material" signs and tape.[2][5]
Cover the work surface with plastic-backed absorbent paper.[2][5][7]
Assemble all necessary materials, including the Cobalt-57 source, handling tools (tongs,
forceps), shielding, waste containers, and decontamination supplies.
Ensure a calibrated and operational survey meter is readily available.[2][7]
Put on all required PPE.

2. Handling:

Use handling tools to manipulate the Cobalt-57 source and any contaminated items to
maximize the distance between the source and your body.[2][3][7][9]
Work behind appropriate lead shielding to minimize external radiation exposure.[3][7]
Conduct all operations that may produce airborne contamination within a designated fume
hood.[2][5][6]
Never eat, drink, smoke, or apply cosmetics in the designated radioactive work area.[2][3][6]

3. Post-Handling:

Return the Cobalt-57 source to its shielded storage container immediately after use.
Survey your hands, clothing, and the work area for any contamination.
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If contamination is found, decontaminate the area immediately.
Dispose of all radioactive waste in properly labeled and shielded containers.
Remove and dispose of PPE in the designated radioactive waste container before leaving
the work area.[2][7]
Wash hands thoroughly after removing gloves.

Disposal Plan for Cobalt-57 Waste
Proper disposal of radioactive waste is critical to ensure the safety of all personnel and the

environment.

Waste Segregation: Segregate radioactive waste from other waste streams. Avoid creating

mixed waste (radioactive and chemical or biological).[2][7][8]

Waste Containers: Use clearly labeled, sealed, and appropriately shielded containers for all

Cobalt-57 waste.[3] Waste containers should be shielded to maintain an accessible dose

rate of less than 2 mR/hr.[2]

Aqueous Waste: Disposal of liquid waste down the drain may be permissible in very small

quantities, but institutional and regulatory limits must be strictly followed.[4][9] It is generally

recommended to collect aqueous waste for decay-in-storage or professional disposal.

Solid Waste: All solid waste, including gloves, absorbent paper, and other contaminated

materials, must be placed in designated radioactive waste containers.

Disposal of Sealed Sources: Disused sealed sources of Cobalt-57 must be disposed of in a

time-bound manner, which often involves returning them to the original supplier or a licensed

disposal facility.[10]

Workflow for Safe Handling of Cobalt-57
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Caption: Workflow for the safe handling and disposal of Cobalt-57.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ehs.princeton.edu [ehs.princeton.edu]

2. hpschapters.org [hpschapters.org]

3. lantheus.com [lantheus.com]

4. ehs.stanford.edu [ehs.stanford.edu]

5. hpschapters.org [hpschapters.org]

6. 6. Procedures for Work with Radioactive Materials | Office of Environment, Health &
Safety [ehs.berkeley.edu]

7. case.edu [case.edu]

8. physik.uni-wuerzburg.de [physik.uni-wuerzburg.de]

9. staff.uq.edu.au [staff.uq.edu.au]

10. youtube.com [youtube.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Cobalt-57]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b224739#personal-protective-equipment-for-handling-
cobalt-57]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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